![molecular formula C6H7N3O B111917 5-Aminopyridine-2-carboxamide CAS No. 145255-19-2](/img/structure/B111917.png)
5-Aminopyridine-2-carboxamide
Overview
Description
5-Aminopyridine-2-carboxamide is a synthetic building block used as a reactant in the discovery of carboline analogs as potent MAPKAP-K2 inhibitors . It has a molecular weight of 137.14 and a molecular formula of C6H7N3O .
Molecular Structure Analysis
The InChI code for 5-Aminopyridine-2-carboxamide is 1S/C6H7N3O/c7-4-1-2-5(6(8)10)9-3-4/h1-3H,7H2,(H2,8,10) and the InChI key is CSHTYFRLFVBNHB-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
5-Aminopyridine-2-carboxamide is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere, at 2-8°C . The boiling point is 427.3°C at 760 mmHg .
Scientific Research Applications
Biological Activity
Aminopyridines, including 5-Aminopyridine-2-carboxamide, have been extensively studied due to their interesting biological activities . They exist in three isomeric forms: 2-aminopyridine, 3-aminopyridine, and 4-aminopyridine . The diversity in their pharmacological activities has attracted the attention of many researchers .
Synthesis of Derivatives
5-Aminopyridine-2-carboxamide can be used in the synthesis of different types of aminopyridine derivatives . These derivatives can offer high bioactivity and lesser toxicity .
Coordination with Metals
Aminopyridines, including 5-Aminopyridine-2-carboxamide, can coordinate with metals . This property is useful in the synthesis of metal complex-based drugs, which are widely used as therapeutic compounds to treat several human diseases .
Antibiotic Resistance
The presence of a small molecule of aminopyridine is an advantage for the medicinal properties of the target molecule . This could potentially be used in the development of new antibiotics to combat antibiotic resistance .
Neurological Disorders
Metal complexes with aminopyridines have been used in the treatment of neurological disorders . This suggests that 5-Aminopyridine-2-carboxamide could potentially have applications in this field .
Anti-inflammatory
Metal complexes with aminopyridines have also been used for their anti-inflammatory properties . This suggests that 5-Aminopyridine-2-carboxamide could potentially be used in the treatment of inflammatory conditions .
Safety and Hazards
Future Directions
Relevant Papers
The compound has been mentioned in several papers. For instance, it has been used as a synthetic building block in the discovery of carboline analogs as potent MAPKAP-K2 inhibitors . Other papers have discussed the synthesis and biological evaluation of similar compounds, such as indole 2 and 3-carboxamides .
Mechanism of Action
Pharmacokinetics
The pharmacokinetic properties of 5-Aminopyridine-2-carboxamide include high gastrointestinal absorption, non-permeability to the blood-brain barrier, and non-substrate nature for P-glycoprotein . The compound has a Log Kp (skin permeation) of -7.58 cm/s and a lipophilicity Log Po/w (iLOGP) of 0.77 . These properties influence the bioavailability of the compound.
Action Environment
The action, efficacy, and stability of 5-Aminopyridine-2-carboxamide can be influenced by various environmental factors. For instance, its storage temperature should be normal, and it should be kept in a dark place under an inert atmosphere . These conditions help maintain the stability and efficacy of the compound .
properties
IUPAC Name |
5-aminopyridine-2-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O/c7-4-1-2-5(6(8)10)9-3-4/h1-3H,7H2,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSHTYFRLFVBNHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1N)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10440251 | |
Record name | 5-aminopyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10440251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Aminopyridine-2-carboxamide | |
CAS RN |
145255-19-2 | |
Record name | 5-aminopyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10440251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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